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Compound of Interest

Compound Name: Flusulfamide

Cat. No.: B009513 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

flusulfamide, a fungicide used in agricultural and research settings. Adherence to these

procedures is critical to ensure the safety of laboratory personnel and to prevent environmental

contamination. Flusulfamide is classified as toxic if swallowed and very toxic to aquatic life.[1]

[2] Therefore, it must be handled and disposed of as hazardous waste.

Hazard Profile
A summary of the key hazards associated with flusulfamide is provided in the table below.

This information is derived from the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals.

Hazard Class Hazard Statement Signal Word Pictogram

Acute toxicity, Oral

(Category 3)

H301: Toxic if

swallowed[1][2]
Danger 💀

Hazardous to the

aquatic environment,

acute hazard

(Category 1)

H400: Very toxic to

aquatic life[1][2]
Warning 🐠
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Disposal Procedures
The primary recommended method for the disposal of flusulfamide is through a licensed

hazardous waste disposal company. The following step-by-step procedure should be followed:

Segregation and Storage:

Store surplus and non-recyclable flusulfamide in its original or a compatible, tightly

sealed container.

Label the container clearly as "Hazardous Waste: Flusulfamide."

Store the container in a designated, well-ventilated, and secure area away from

incompatible materials.

Professional Disposal:

Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.

Provide the disposal company with the Safety Data Sheet (SDS) for flusulfamide.

The recommended disposal method is incineration in a chemical incinerator equipped with

an afterburner and scrubber.[2] The material may be dissolved or mixed with a

combustible solvent to facilitate incineration.[2]

Decontamination of Empty Containers:

Triple rinse empty containers with a suitable solvent (e.g., acetone or methanol).

Collect the rinsate as hazardous waste and add it to the flusulfamide waste container.

After thorough rinsing, the container can be disposed of as non-hazardous waste,

following institutional guidelines.

Crucially, do not dispose of flusulfamide or its containers in the regular trash or pour it down

the drain.[2] Discharge into the environment must be strictly avoided to prevent harm to aquatic

ecosystems.[2]
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Emergency Procedures
In case of a spill, follow these steps:

Evacuate: Evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Wear appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat. Contain the spill using an inert absorbent material (e.g., sand,

vermiculite).

Collect: Carefully collect the absorbed material into a labeled hazardous waste container.

Decontaminate: Clean the spill area with a suitable solvent and collect the cleaning materials

as hazardous waste.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of flusulfamide.
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Caption: Logical workflow for the proper disposal of flusulfamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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